Cas no 1368406-25-0 (1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid
• CAS No: 1368406-25-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5763290
• PubChem ID: 82302211
• Update Time: 2025-06-07

1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-19024224
• 1368406-25-0
• 1-acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid
• 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid

• Inchi： 1S/C15H19NO3/c1-11-3-5-13(6-4-11)15(14(18)19)7-9-16(10-8-15)12(2)17/h3-6H,7-10H2,1-2H3,(H,18,19)
• InChI Key： DEPNIIPVWRVJRY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(C)=CC=2)CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid

1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368406-25-0): A Comprehensive Overview

1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368406-25-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an acetyl group, a piperidine ring, and a carboxylic acid moiety, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid is represented by the formula C₁₅H₁₉NO₃. The presence of the acetyl group and the 4-methylphenyl substituent on the piperidine ring imparts specific physicochemical properties that are crucial for its interactions with biological systems. These properties include solubility, stability, and the ability to cross biological membranes, which are essential for drug delivery and efficacy.

Recent studies have explored the pharmacological profile of 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool in developing new therapeutic agents for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its receptor-modulating properties, 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid has been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The metabolic stability of 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid is another important aspect of its pharmacological profile. Metabolic stability is crucial for ensuring that a drug remains active in the body long enough to exert its therapeutic effects. Studies using liver microsomes have demonstrated that this compound exhibits moderate metabolic stability, which is favorable for drug development. However, further research is needed to optimize its pharmacokinetic properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease indications.

In conclusion, 1-Acetyl-4-(4-methylphenyl)piperidine-4-carboxylic acid (CAS No. 1368406-25-0) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its use in clinical settings.